Cas no 65938-99-0 (benzo[f]quinoline-5,6-dione)

• Product name: benzo[f]quinoline-5,6-dione
• CAS No: 65938-99-0
• MF: C₁₃H₇NO₂
• MW: 209.200183153152
• CID: 1692256
• PubChem ID: 12394151

benzo[f]quinoline-5,6-dione Chemical and Physical Properties

Names and Identifiers

• benzo[f]quinoline-5,6-dione
• 65938-99-0
• DTXSID20496123
• BDBM50099761
• CHEMBL298183
• SCHEMBL4047045

• Inchi： InChI=1S/C13H7NO2/c15-12-10-5-2-1-4-8(10)9-6-3-7-14-11(9)13(12)16/h1-7H
• InChI Key： SNNZCIDJKATSPG-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C3=C(C(=O)C2=O)N=CC=C3

Computed Properties

• Exact Mass: 209.04771
• Monoisotopic Mass: 209.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 47.03